Cas no 2230803-88-8 (6-amino-4-methylpyridine-3-sulfonamide)

• Product Name: 6-amino-4-methylpyridine-3-sulfonamide
• CAS No: 2230803-88-8
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 6410650
• PubChem ID: 137965606
• Update Time: 2025-05-26

6-amino-4-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-amino-4-methylpyridine-3-sulfonamide
• starbld0042531
• 2230803-88-8
• Z3073296653
• EN300-1698466
• 3-Pyridinesulfonamide, 6-amino-4-methyl-
• 6-Amino-4-methyl-3-pyridinesulfonamide

• Inchi： 1S/C6H9N3O2S/c1-4-2-6(7)9-3-5(4)12(8,10)11/h2-3H,1H3,(H2,7,9)(H2,8,10,11)
• InChI Key： CEPVXDPIISDOLL-UHFFFAOYSA-N
• SMILES： C1=NC(N)=CC(C)=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 187.04154771g/mol
• Monoisotopic Mass: 187.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 440.4±55.0 °C(Predicted)
• pka: 9.55±0.60(Predicted)

Additional information on 6-amino-4-methylpyridine-3-sulfonamide

Comprehensive Overview of 6-Amino-4-methylpyridine-3-sulfonamide (CAS No. 2230803-88-8): Properties, Applications, and Research Insights

6-Amino-4-methylpyridine-3-sulfonamide (CAS No. 2230803-88-8) is a specialized sulfonamide derivative with a pyridine core, gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of heterocyclic sulfonamides, which are widely explored for their bioactivity and versatility in drug design. Its molecular formula, C₆H₉N₃O₂S, highlights a balanced hydrophilicity-lipophilicity profile, making it a candidate for medicinal chemistry applications.

Recent studies emphasize the role of 6-amino-4-methylpyridine-3-sulfonamide in modulating enzyme activity, particularly carbonic anhydrase inhibitors, a hotspot in cancer therapy and diuretics development. Researchers are investigating its potential as a scaffold for kinase inhibitors, aligning with the growing demand for targeted therapies in oncology. The compound’s sulfonamide group enables hydrogen bonding interactions, critical for binding to biological targets, while the methylpyridine moiety enhances metabolic stability.

In agrochemicals, CAS 2230803-88-8 is being evaluated for its herbicidal and fungicidal properties. Its mode of action may involve disruption of plant amino acid biosynthesis, a trending topic in sustainable agriculture. The compound’s low environmental persistence, compared to traditional sulfonamides, addresses the industry’s shift toward eco-friendly pesticides—a key concern among regulators and consumers.

Synthesis of 6-amino-4-methylpyridine-3-sulfonamide typically involves multistep organic reactions, including sulfonation of pyridine derivatives and subsequent amination. Advanced techniques like flow chemistry are now being applied to improve yield and purity, reflecting the pharmaceutical industry’s focus on green chemistry principles. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP).

From a commercial perspective, suppliers list CAS 2230803-88-8 as a high-purity reference standard for R&D, with pricing influenced by scale and customization. The compound’s patent landscape reveals growing IP filings in small-molecule drug discovery, particularly for orphan diseases and antibiotic adjuvants. This aligns with global health priorities, such as combating antimicrobial resistance (AMR).

Safety data sheets (SDS) for 6-amino-4-methylpyridine-3-sulfonamide emphasize standard lab precautions, including PPE usage and ventilation. While not classified as hazardous under current regulations, its toxicological profile is under ongoing evaluation—a common query among EHS professionals. Storage recommendations highlight stability under inert conditions, a detail frequently searched by procurement specialists.

Emerging trends link this compound to AI-driven drug discovery, where its structural fingerprints are used to train machine learning models for virtual screening. This intersection of computational chemistry and wet-lab validation exemplifies modern high-throughput screening workflows. Additionally, its potential in PET radiotracer development is being explored, tapping into the expanding diagnostic imaging market.

For researchers sourcing 2230803-88-8, analytical certificates (CoA) with detailed chromatographic purity (>98%) and residual solvent analysis are critical—keywords often used in supplier searches. The compound’s solubility in DMSO and aqueous buffers makes it compatible with in vitro assays, a practical consideration for biologists.

In conclusion, 6-amino-4-methylpyridine-3-sulfonamide represents a multifaceted tool for interdisciplinary research. Its applications span from precision medicine to smart agrochemicals, resonating with the UN Sustainable Development Goals (SDGs). As synthetic methodologies evolve, this compound may unlock novel structure-activity relationships in life sciences, answering pressing questions in drug efficacy optimization and crop protection strategies.